Cas no 1017420-27-7 (N'-pyridin-2-ylpiperidine-3-carbohydrazide)

• Product Name: N'-pyridin-2-ylpiperidine-3-carbohydrazide
• CAS No: 1017420-27-7
• MF: C₁₁H₁₆N₄O
• MW: 220.270941734314
• CID: 5797183
• Update Time: 2025-06-29

N'-pyridin-2-ylpiperidine-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-pyridin-2-ylpiperidine-3-carbohydrazide
• 3-Piperidinecarboxylic acid, 2-(2-pyridinyl)hydrazide

• Inchi： 1S/C11H16N4O/c16-11(9-4-3-6-12-8-9)15-14-10-5-1-2-7-13-10/h1-2,5,7,9,12H,3-4,6,8H2,(H,13,14)(H,15,16)
• InChI Key： BEDOINPERKUHPE-UHFFFAOYSA-N
• SMILES： N1CCCC(C(NNC2=NC=CC=C2)=O)C1

Experimental Properties

• Density: 1.202±0.06 g/cm3(Predicted)
• Boiling Point: 356.9±42.0 °C(Predicted)
• pka: 12.11±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-pyridin-2-ylpiperidine-3-carbohydrazide

Introduction to N'-pyridin-2-ylpiperidine-3-carbohydrazide (CAS No. 1017420-27-7)

N'-pyridin-2-ylpiperidine-3-carbohydrazide (CAS No. 1017420-27-7) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers and scientists. This heterocyclic derivative combines a pyridine ring with a piperidine moiety, linked by a carbohydrazide functional group, which imparts distinct chemical and biological properties. The compound's molecular structure not only makes it an intriguing subject for synthetic chemistry but also opens up possibilities for its application in drug discovery and development.

TheN'-pyridin-2-ylpiperidine-3-carbohydrazide molecule possesses a high degree of versatility, which is reflected in its potential pharmacological activities. The presence of the pyridine ring suggests possible interactions with biological targets such as enzymes and receptors, while the piperidine moiety enhances solubility and bioavailability. These characteristics make it an attractive candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. TheN'-pyridin-2-ylpiperidine-3-carbohydrazide structure aligns well with current trends in drug design, particularly in the quest for molecules that can modulate biological pathways associated with various diseases. Its unique combination of functional groups offers a rich scaffold for chemical modifications, enabling the synthesis of analogs with tailored properties.

One of the most compelling aspects ofN'-pyridin-2-ylpiperidine-3-carbohydrazide is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop derivatives with enhanced binding affinity and selectivity. For instance, studies have shown that modifications at the pyridine ring can significantly influence the compound's interaction with target proteins, making it a valuable tool for structure-based drug design.

TheN'-pyridin-2-ylpiperidine-3-carbohydrazide molecule has also been explored in the context of addressing unmet medical needs. Its dual functionality—combining both electron-donating and electron-withdrawing groups—makes it suitable for targeting a wide range of biological processes. This versatility has prompted investigations into its potential applications in areas such as anti-inflammatory, antiviral, and anticancer therapies.

Recent advancements in computational chemistry have further enhanced the understanding ofN'-pyridin-2-ylpiperidine-3-carbohydrazide's behavior. Molecular modeling studies have provided insights into its binding modes with biological targets, aiding in the rational design of more effective derivatives. These computational approaches are complemented by experimental validations, which have confirmed the predicted interactions and functionalities.

The synthesis ofN'-pyridin-2-ylpiperidine-3-carbohydrazide presents both challenges and opportunities for synthetic chemists. The compound's complex architecture requires precise control over reaction conditions to ensure high yields and purity. However, recent methodologies have demonstrated efficient routes to its preparation, making it more accessible for further research.

In conclusion, theN'-pyridin-2-ylpiperidine-3-carbohydrazide (CAS No. 1017420-27-7) stands out as a promising compound in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its versatility as a scaffold for drug discovery underscores its importance in ongoing research efforts aimed at developing novel treatments for various diseases.